Cas no 90868-08-9 (1H-Indol-4-amine,7-methyl-)

• Product Name: 1H-Indol-4-amine,7-methyl-
• CAS No: 90868-08-9
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 798876
• PubChem ID: 21218288
• Update Time: 2025-04-19

1H-Indol-4-amine,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-amine,7-methyl-
• 7-methyl-1H-indol-4-amine
• SCHEMBL6192602
• AKOS006342438
• 90868-08-9
• DTXSID10611424

• Inchi： 1S/C9H10N2/c1-6-2-3-8(10)7-4-5-11-9(6)7/h2-5,11H,10H2,1H3
• InChI Key： JDQNDHBUAHUCOC-UHFFFAOYSA-N
• SMILES： N1C=CC2C(=CC=C(C)C1=2)N

Computed Properties

• Exact Mass: 146.084
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-141 ºC
• Solubility: Slightly soluble (1.8 g/l) (25 º C),